Cas no 5331-63-5 (6-Undecanol, 6-pentyl-)

• Product Name: 6-Undecanol, 6-pentyl-
• CAS No: 5331-63-5
• MF: C₁₆H₃₄O
• MW: 242.44056558609
• CID: 382566
• PubChem ID: 220066
• Update Time: 2025-04-19

6-Undecanol, 6-pentyl- Chemical and Physical Properties

Names and Identifiers

• 6-Undecanol, 6-pentyl-
• 6-AMYL-6-HENDECANOL
• 6-pentylundecan-6-ol
• 6-PENTYL-6-UNDECANOL
• 6-pentyl-undecan-6-ol
• 6-Undecanol,6-pentyl
• Tri-n-amyl-carbinol
• tripenetylcarbinol
• Tripentylcarbinol
• tripentylmethanol
• Tris-n-pentylcarbinol
• TRI-n-AMYL CARBINOL
• 5331-63-5
• NSC2309
• DTXSID50277427
• SCHEMBL875536
• NSC-2309

• Inchi： 1S/C16H34O/c1-4-7-10-13-16(17,14-11-8-5-2)15-12-9-6-3/h17H,4-15H2,1-3H3
• InChI Key： CMJCZYGIOHQGMV-UHFFFAOYSA-N
• SMILES： OC(CCCCC)(CCCCC)CCCCC

Computed Properties

• Exact Mass: 242.26100
• Monoisotopic Mass: 242.260966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 6.4

Experimental Properties

• Density: 0.835
• Boiling Point: 295.1°Cat760mmHg
• Flash Point: 130.9°C
• Refractive Index: 1.447
• PSA: 20.23000
• LogP: 5.45840